5-Chloro-1-(4-piperidyl)-2-benzimidazolinone

Description

5-Chloro-1-(4-piperidyl)-2-benzimidazolinone is an organic compound belonging to the class of benzoimidazoles. It features a chloro substituent at the 5th position of the benzoimidazole ring and a piperidin-4-yl group attached to the nitrogen atom at the 1st position. Benzimidazoles, in general, are known for their diverse biological activities and are widely studied in medicinal chemistry . 5-Chloro-1-(4-piperidyl)-2-benzimidazolinone is also identified as a metabolite of domperidone, a gastrokinetic and anti-nauseant drug .

This compound interacts with specific molecular targets, such as enzymes, receptors, or other proteins, to modulate their activity and produce various biological effects. The precise pathways involved depend on the specific biological context and the nature of the target. 5-Chloro-1-(4-piperidyl)-2-benzimidazolinone can be synthesized through a series of reactions, as demonstrated in examples outlined in patents, which involve combining 1-(4-piperidyl)-2-benzimidazolinone with other chemical compounds .

Another similar compound, 2-Methylbenzimidazole, also exhibits diverse applications . It is an important pharmacophore in medicinal chemistry, used in synthesizing antibacterial and antifungal agents, and can act as a precursor in synthesizing substituted benzimidazo[1,2-a]quinolones . Furthermore, 2-Methylbenzimidazole can be employed in creating reversible solid-to-liquid phase transition coordination polymer crystals and demonstrates corrosion inhibition properties .

• CAS No.: 53786-28-0
• Product Name: 5-Chloro-1-(4-piperidyl)-2-benzimidazolinone
• Molecular Formula: C12H14ClN3O
• Molecular Weight: 251.71 g/mol
• IUPAC Name: 6-chloro-3-piperidin-4-yl-1H-benzimidazol-2-one
• Standard InChI: InChI=1S/C12H14ClN3O/c13-8-1-2-11-10(7-8)15-12(17)16(11)9-3-5-14-6-4-9/h1-2,7,9,14H,3-6H2,(H,15,17)
• Standard InChIKey: DOAYWDKFDPSTSV-UHFFFAOYSA-N
• SMILES: C1CNCCC1N2C3=C(C=C(C=C3)Cl)NC2=O
• Canonical SMILES: C1CNCCC1N2C3=C(C=C(C=C3)Cl)NC2=O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 5-Chloro-1-(4-piperidinyl)-2-benzimidazolidinone; Des[3-(2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)propyl] Domperidone; 4-(6-Chloro-1,2-dihydro-2-oxobenzo[d]imidazol-3-yl)piperidine; 5-Chloro-1-(4-piperidinyl)-1,3-dihydro-2H-benzimidazol-2-one; 5-Chloro-1-(p
• PubChem Compound: 104607
• Last Modified: Aug 15 2023